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Compound of Interest

Compound Name: Disperse red 129

CAS No.: 12236-23-6

Cat. No.: B1172499

Get Quote

Application Note: Engineering Non-Linear Optical (NLO) Materials using Disperse Red 129

Abstract
This guide details the protocol for utilizing Disperse Red 129 (DR129), a donor-acceptor azo

chromophore, to fabricate second-order non-linear optical (NLO) polymer thin films. While

Disperse Red 1 (DR1) remains the historic standard, DR129 offers distinct structural

characteristics relevant to electro-optic modulation and frequency doubling. This document

targets researchers in materials science and bio-photonics, providing a rigorous workflow from

solution processing to corona poling and Second Harmonic Generation (SHG) characterization.

Introduction: The Physics of Disperse Red 129
Disperse Red 129 (CAS: 12236-23-6) belongs to the class of pseudo-stilbene azo dyes. Its

utility in non-linear optics stems from its Donor-

-Acceptor (D-

-A) electronic architecture.
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Mechanism: The molecule possesses a strong electron-donating group (amine) and an

electron-withdrawing group (nitro/cyano) connected by an azo bridge (

). Upon excitation, charge transfer occurs across the conjugated

-system, creating a large difference between the ground and excited state dipole moments (

).

Hyperpolarizability (

): This charge transfer results in a high first molecular hyperpolarizability (

), the microscopic origin of the macroscopic second-order susceptibility (

).

Comparison: Structurally analogous to Disperse Red 13 and Disperse Red 1, DR129 is often

selected for specific solubility profiles in fluorinated or high-

polymers where standard DR1 may aggregate.

Table 1: Comparative Properties of Common NLO Azo
Dyes

Property
Disperse Red 1
(Standard)

Disperse Red 13 Disperse Red 129

CAS Number 2872-52-8 3180-81-2 12236-23-6

Chromophore Type Pseudo-stilbene Azo Pseudo-stilbene Azo Pseudo-stilbene Azo

(in PMMA) ~490 nm ~503 nm
~500-510 nm (Solvent

dependent)

Thermal Stability Moderate (<200°C) Moderate
High (Structure

dependent)

Primary Application Standard Reference Optical Switching
Guest-Host NLO

Systems
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Protocol: Thin Film Fabrication (Guest-Host System)
Objective: Create a high-optical-quality polymer film doped with DR129, preventing

chromophore aggregation which quenches NLO activity.

Materials:

Chromophore: Disperse Red 129 (Recrystallized from ethanol to remove ionic impurities).

Host Polymer: PMMA (Polymethyl methacrylate),

(Standard) or APC (Amorphous Polycarbonate) for higher thermal stability.

Solvent: Cyclohexanone or Cyclopentanone (High boiling point prevents "orange peel"

defects).

Substrate: ITO-coated glass (for contact poling) or fused silica (for corona poling).

Workflow Diagram (DOT):

Raw Materials
(DR129 + PMMA)

Solvation
(10-15 wt% Dye)

 Cyclohexanone Filtration
(0.2 µm PTFE)

 Remove Aggregates Spin Coating
(1000-3000 RPM)

 Deposition Soft Bake
(Vacuum, 80°C)

 Solvent Evap Amorphous
Thin Film

Click to download full resolution via product page

Figure 1: Step-by-step fabrication workflow for DR129-doped polymer films.

Step-by-Step Procedure:

Solution Preparation:

Dissolve PMMA in Cyclohexanone to achieve a 10 wt% polymer solution.

Add Disperse Red 129 to the solution. A typical doping concentration is 5-10 wt% relative

to the polymer. Note: Exceeding 15% often leads to phase separation (dimers) which

reduces NLO efficiency.

Stir magnetically at 40°C for 4 hours.
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Filtration (Critical):

Filter the solution through a 0.2 µm PTFE syringe filter. This removes undissolved particles

that cause electrical breakdown during poling.

Spin Coating:

Dispense solution onto the substrate.[1][2][3]

Stage 1: 500 RPM for 5s (Spread).

Stage 2: 1500-2000 RPM for 45s (Thickness control).

Target Thickness: 1.0 - 2.0 µm.

Soft Bake:

Bake at 80°C in a vacuum oven for 12 hours. Why? Residual solvent acts as a plasticizer,

lowering the Glass Transition Temperature (

) and causing unstable poling alignment.

Protocol: Electric Field Poling (Corona Method)
Context: As-cast films are centrosymmetric (randomly oriented) and exhibit zero second-order

NLO response (

). Poling aligns the dipoles to break this symmetry.

Mechanism:

Heat film to near

(increasing molecular mobility).

Apply high DC electric field (aligning dipoles).

Cool to room temperature while maintaining the field (freezing alignment).
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Poling Setup Diagram (DOT):
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Figure 2: Thermodynamic cycle of the Corona Poling process.

Procedure:

Setup: Place the film on a grounded heater block. Position a tungsten needle 1-2 cm above

the film.

Heating: Raise temperature to
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- 5°C (approx. 95°C for PMMA/DR129).

Field Application: Apply +5 to +7 kV to the needle. The air ionizes, depositing surface charge

on the film, creating a massive internal field (

).

Soak: Maintain conditions for 15-30 minutes.

Cooling: Turn off the heater. Keep voltage ON until the sample reaches 35°C.

Termination: Turn off voltage. The dipoles are now "frozen" in alignment.

Characterization: Second Harmonic Generation
(SHG)
Method: Maker Fringe Analysis. Objective: Determine the electro-optic coefficient (

) or second-order susceptibility (

).

Laser Source: Nd:YAG laser (1064 nm fundamental).

Detection: Photomultiplier tube (PMT) with a 532 nm bandpass filter.

Measurement: Rotate the sample (angle of incidence

) and record the 532 nm intensity.

Calculation: Fit the fringe pattern to the Maker Fringe equation.

Reference: Compare signal against a Y-cut Quartz standard (

).

Troubleshooting & Validation (Self-Correcting
Steps)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172499?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Diagnosis Corrective Action

Sparking/Pinholes
Voltage too high or dust

particles.

Reduce voltage by 1 kV;

Improve filtration (0.1 µm);

Clean substrate with Piranha

solution.

Low SHG Signal
Poling temperature too low (

).

Verify

of the doped polymer (dye

lowers

). Increase poling temp by 5°C.

Signal Decay Relaxation of dipoles.

Use a host polymer with higher

(e.g., Polyimide) or cross-link

the system after poling.

Opaque Film
Phase separation (Dye

crystallization).

Reduce dye concentration;

Switch to a more polar solvent

(e.g., DMF/Cyclohexanone

mix).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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